Cas no 2229482-51-1 (4-(2-methoxy-6-methylphenoxy)piperidine)
4-(2-methoxy-6-methylphenoxy)piperidine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-methoxy-6-methylphenoxy)piperidine
- EN300-1772521
- 2229482-51-1
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- Inchi: 1S/C13H19NO2/c1-10-4-3-5-12(15-2)13(10)16-11-6-8-14-9-7-11/h3-5,11,14H,6-9H2,1-2H3
- InChI Key: QCQJTZWJIUEMDY-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=CC=1C)OC)C1CCNCC1
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.5Ų
4-(2-methoxy-6-methylphenoxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1772521-0.05g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 0.05g |
$719.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-0.1g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 0.1g |
$755.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-0.25g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 0.25g |
$789.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-0.5g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 0.5g |
$823.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-1.0g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 1g |
$857.0 | 2023-06-03 | ||
| Enamine | EN300-1772521-2.5g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 2.5g |
$1680.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-5.0g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 5g |
$2485.0 | 2023-06-03 | ||
| Enamine | EN300-1772521-10.0g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 10g |
$3683.0 | 2023-06-03 | ||
| Enamine | EN300-1772521-1g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 1g |
$857.0 | 2023-09-20 | ||
| Enamine | EN300-1772521-5g |
4-(2-methoxy-6-methylphenoxy)piperidine |
2229482-51-1 | 5g |
$2485.0 | 2023-09-20 |
4-(2-methoxy-6-methylphenoxy)piperidine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(2-methoxy-6-methylphenoxy)piperidine
4-(2-Methoxy-6-Methylphenoxy)Piperidine: A Comprehensive Overview
4-(2-Methoxy-6-Methylphenoxy)Piperidine, also known by its CAS registry number CAS No. 2229482-51-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a phenoxy group substituted with methoxy and methyl groups at specific positions. The structure of this compound is characterized by its aromatic ring system, which contributes to its stability and reactivity.
The synthesis of 4-(2-Methoxy-6-Methylphenoxy)Piperidine involves a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure allows for further functionalization, enabling the exploration of its properties in diverse chemical environments.
One of the most promising aspects of CAS No. 2229482-51-1 is its potential in the pharmaceutical industry. Studies have shown that this compound exhibits interesting pharmacological properties, particularly in the context of neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate specific neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease or Parkinson's disease. The compound's selectivity for certain receptors makes it a valuable candidate for drug development.
In addition to its pharmaceutical applications, 4-(2-Methoxy-6-Methylphenoxy)Piperidine has also been explored for its role in materials science. Recent studies have demonstrated its ability to act as a precursor for the synthesis of advanced polymers and materials with unique mechanical and thermal properties. This has opened up new avenues for its use in the development of high-performance materials for aerospace, electronics, and other industries.
The environmental impact of CAS No. 2229482-51-1 has also been a topic of interest among researchers. Studies conducted under environmentally relevant conditions suggest that the compound exhibits biodegradability under certain conditions, which is a positive indicator for its sustainability profile. However, further research is needed to fully understand its environmental fate and potential risks.
In conclusion, 4-(2-Methoxy-6-Methylphenoxy)Piperidine, or CAS No. 2229482-51-1, represents a versatile chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
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